1,4-Dimethyl-1H-imidazole-5-carboxylic acid hydrochloride
Overview
Description
“1,4-Dimethyl-1H-imidazole-5-carboxylic acid” is a chemical compound with the molecular formula C6H8N2O2 . It is also known by other names such as “3,5-DIMETHYLIMIDAZOLE-4-CARBOXYLIC ACID” and "3,5-dimethyl-3H-imidazole-4-carboxylic acid" . The molecular weight of this compound is 140.14 g/mol .
Synthesis Analysis
While specific synthesis methods for “1,4-Dimethyl-1H-imidazole-5-carboxylic acid hydrochloride” were not found, imidazoles can generally be synthesized through a one-pot, four-component reaction involving a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate .
Molecular Structure Analysis
The molecular structure of “1,4-Dimethyl-1H-imidazole-5-carboxylic acid” can be represented by the SMILES string “CC1=C(N(C=N1)C)C(=O)O” and the InChI string "InChI=1S/C6H8N2O2/c1-4-5(6(9)10)8(2)3-7-4/h3H,1-2H3,(H,9,10)" .
Physical and Chemical Properties Analysis
The physical and chemical properties of “1,4-Dimethyl-1H-imidazole-5-carboxylic acid” include a molecular weight of 140.14 g/mol, a XLogP3-AA value of 0.3, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, a rotatable bond count of 1, an exact mass of 140.058577502 g/mol, a monoisotopic mass of 140.058577502 g/mol, a topological polar surface area of 55.1 Ų, a heavy atom count of 10, and a complexity of 149 .
Scientific Research Applications
Synthesis of Complex Compounds
1,4-Dimethyl-1H-imidazole-5-carboxylic acid hydrochloride is involved in complex synthetic pathways. For instance, it contributes to the formation of 8-ethoxycarbonyl-6,7-dimethyl-4-oxo-2-phenylimidazo[1,5-a]pyrimidin-5-ium, which is an intermediate in synthesizing other structurally interesting compounds. This indicates its role in facilitating diverse chemical reactions and producing novel molecules (R. Lis, J. Traina, & J. Huffman, 1990).
Development of Luminescence Sensors
Research also shows applications in developing fluorescence sensors. Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, which include structures similar to this compound, have been synthesized for this purpose. These frameworks exhibit sensitivity to benzaldehyde-based derivatives, demonstrating potential for chemical sensing applications (B. Shi, Y. Zhong, L. Guo, & G. Li, 2015).
Chemical Analysis and Herbicide Study
This compound is also relevant in the development of efficient gas chromatographic methods for analyzing imidazolinone herbicides. Synthesized dimethyl derivatives of imidazolinone herbicides, which relate to the chemical structure of this compound, are used for trace-level analysis in various matrices, demonstrating its significance in environmental and agricultural chemistry (A. K. Anisuzzaman, M. Amin, N. Ogg, F. Hoq, M. Kanithi, & R. Jenkins, 2000).
Novel Pharmaceutical Applications
While avoiding specifics about drug use and side effects, it's notable that derivatives of this compound have been explored for potential pharmaceutical applications, such as in the synthesis of compounds with suspected antituberculotic activity. This suggests its utility in medicinal chemistry for developing new therapeutic agents (L. Bukowski & M. Janowiec, 1996).
Safety and Hazards
The safety information for “1,4-Dimethyl-1H-imidazole-5-carboxylic acid” includes hazard statements H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P271, P280, P302 + P352, and P305 + P351 + P338 .
Future Directions
While specific future directions for “1,4-Dimethyl-1H-imidazole-5-carboxylic acid hydrochloride” were not found, imidazole-based compounds with antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant, and many other properties make up the therapeutic arsenal and new bioactive compounds proposed in the most diverse works .
Mechanism of Action
Target of Action
Imidazole derivatives are known to have a broad range of chemical and biological properties . They are key components to functional molecules that are used in a variety of everyday applications .
Mode of Action
It’s known that imidazole derivatives can interact with their targets in various ways depending on their chemical structure . For example, some imidazole derivatives are selective inhibitors of nitric oxide synthase, which makes them interesting drug targets in inflammation, neurodegenerative diseases, and tumors of the nervous system .
Biochemical Pathways
Imidazole derivatives are known to affect a wide range of biochemical pathways due to their diverse range of applications .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .
Biochemical Analysis
Biochemical Properties
1,4-Dimethyl-1H-imidazole-5-carboxylic acid hydrochloride plays a crucial role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with glucose-6-phosphate dehydrogenase, an enzyme involved in the pentose phosphate pathway . This interaction can modulate the enzyme’s activity, thereby affecting the overall metabolic flux.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the expression of genes involved in oxidative stress response, thereby modulating the cell’s ability to cope with oxidative damage . Additionally, it can alter cellular metabolism by affecting key metabolic enzymes.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, its interaction with glucose-6-phosphate dehydrogenase results in enzyme inhibition, which in turn affects the pentose phosphate pathway . This compound can also influence gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under standard laboratory conditions, but its activity can diminish over extended periods . Long-term exposure to this compound can lead to alterations in cellular metabolism and function, highlighting the importance of monitoring its stability in experimental setups.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it can enhance metabolic activity and improve cellular function. At high doses, it can exhibit toxic effects, leading to cellular damage and impaired function . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is beneficial, beyond which it becomes harmful.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as glucose-6-phosphate dehydrogenase, influencing the pentose phosphate pathway . This interaction can alter metabolic flux and affect the levels of various metabolites. Additionally, it can interact with other cofactors, further modulating metabolic processes.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are facilitated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation within different cellular compartments . Understanding these transport mechanisms is crucial for optimizing its therapeutic applications.
Subcellular Localization
This compound exhibits specific subcellular localization patterns. It can be directed to particular compartments or organelles through targeting signals and post-translational modifications . These localization patterns are essential for its activity and function, as they determine the sites of its biochemical interactions.
Properties
IUPAC Name |
3,5-dimethylimidazole-4-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2.ClH/c1-4-5(6(9)10)8(2)3-7-4;/h3H,1-2H3,(H,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGYCHPQRIWLOKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C=N1)C)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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